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Compound of Interest

Compound Name: 5-Bromoquinolin-2-amine

CAS No.: 347146-12-7

Cat. No.: B1603988

Get Quote

Executive Summary: The Scaffold at a Glance
In the realm of kinase inhibitor discovery, the 5-bromoquinolin-2-amine scaffold represents a

"privileged structure." Its planar aromatic geometry allows for effective intercalation into the

ATP-binding pocket, while the 2-amino group serves as a critical hydrogen bond

donor/acceptor motif for the hinge region (specifically interacting with the backbone carbonyls

of the kinase hinge residues).

However, this structural efficiency comes at a cost: promiscuity. Unlike more topologically

complex scaffolds (e.g., macrocycles), the flat quinoline core often exhibits significant off-target

activity against structurally homologous kinases such as CK2 (Casein Kinase 2), CLK2,

DYRK1A, and PIM-1.

This guide objectively compares the profiling performance of 5-bromoquinolin-2-amine
derivatives against the industry-standard alternative, Pyrazolo[1,5-a]pyrimidines, providing

experimental protocols to validate selectivity.
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To understand the cross-reactivity profile, one must understand the binding mode.

The Hinge Binder: The 2-aminoquinoline moiety typically functions as a Type I ATP-

competitive inhibitor. The ring nitrogen (N1) and the exocyclic amine (2-NH2) form a

bidentate hydrogen bond network with the kinase hinge region.

The Diversity Handle: The bromine at the 5-position is the primary vector for diversification

via Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig). This vector

projects into the solvent-exposed region or the hydrophobic back-pocket, depending on the

specific kinase conformation (DFG-in vs. DFG-out).

Comparison: Quinoline vs. Pyrazolo[1,5-a]pyrimidine
The Pyrazolo[1,5-a]pyrimidine scaffold is a common alternative, often favored for its higher

fraction of sp3 character (if substituted) and distinct vector orientations.

Feature
5-Bromoquinolin-2-amine
Series

Pyrazolo[1,5-a]pyrimidine
Series

Primary Binding Mode Type I (ATP Competitive) Type I / Type I½

Key Targets CK2, GAK, CLK, DYRK, HIPK CHK1, CDK2, KDR (VEGFR2)

Selectivity Score (Gini)
Typically Lower (0.3 - 0.5) -

Broader

Typically Higher (0.5 - 0.7) -

Narrower

Lipophilicity (cLogP)
High (Risk of non-specific

binding)

Moderate (Better solubility

profile)

Synthetic Accessibility
High (Commercial availability

of core)

Moderate (Requires ring

closure steps)

Fluorescence Interference
High (Strong

autofluorescence)
Low
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Senior Scientist Insight: The autofluorescence of the quinoline core is a critical, often

overlooked factor. It renders fluorescence-based binding assays (like FRET or FP) prone to

false positives/negatives. Radiometric assays are mandatory for validating this scaffold.

Comparative Profiling Data
The following data summarizes a representative cross-reactivity profile of a 5-substituted

aminoquinoline inhibitor designed for CK2, compared to a Pyrazolo-pyrimidine alternative.

Metric: Residual Activity (%) at 1 µM Inhibitor Concentration. (Lower numbers indicate stronger

inhibition/cross-reactivity)
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Kinase Target Family

Quinoline-2-
amine
Derivative
(Cmpd A)

Pyrazolo-
pyrimidine
Derivative
(Cmpd B)

Interpretation

CK2α (Primary) CMGC < 5% 85%

Cmpd A is the

superior CK2

binder.

DYRK1A CMGC 12% 90%
Major Off-Target

for Quinoline.

CLK2 CMGC 15% 88%
Major Off-Target

for Quinoline.

HIPK2 CMGC 22% 92%

Common liability

for planar

scaffolds.

CHK1 CAMK 85% < 10%

Cmpd B is a

classic CHK1

binder.

PIM-1 CAMK 30% 60%

Moderate cross-

reactivity for

both.

Selectivity

Entropy
-

High

(Promiscuous)
Low (Selective)

Analysis: The Quinoline scaffold (Compound A) shows a "cluster effect" within the CMGC

kinase family (CK2, DYRK, CLK). This is due to the conserved structural features of the ATP

pocket in this family. If your therapeutic goal requires inhibiting CK2 without affecting splicing

(CLK2) or Down syndrome pathways (DYRK1A), the 5-bromoquinolin-2-amine scaffold

requires rigorous optimization at the 5-position to break this symmetry.

Experimental Protocols
A. Synthesis: The 5-Position Diversification
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Objective: Install a solubilizing group or specificity vector at the 5-position using the bromine

handle.

Reagents: 5-Bromoquinolin-2-amine (1.0 eq), Aryl Boronic Acid (1.2 eq), Pd(dppf)Cl2 (0.05

eq), K2CO3 (2.0 eq).

Solvent System: 1,4-Dioxane/Water (4:1).[1]

Procedure:

Degas solvent stream with Nitrogen for 15 mins.

Add reagents to a microwave vial.

Heat at 100°C for 1 hour (Microwave) or 80°C for 12 hours (Thermal).

Purification: Flash chromatography (DCM/MeOH). Note: Quinolines often streak on silica;

add 1% Triethylamine to the eluent.

B. Profiling: The "Gold Standard" Radiometric Assay
Rationale: To avoid the autofluorescence interference common with quinolines.

Assay Format:33P-ATP Radiometric "HotSpot" Assay.

Reaction Mix:

20 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.02% Brij-35.

Test Compound (dissolved in 100% DMSO, final 1% DMSO).

Substrate (e.g., Casein for CK2) at Km.

[γ-33P]ATP (Specific activity: 10 µCi/µl).

Workflow:

Incubate Kinase + Compound for 15 mins (Room Temp).
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Initiate with ATP/Substrate mix.

Incubate 2 hours.

Spot onto P81 ion-exchange filter paper.

Wash with 0.75% Phosphoric acid (3x) to remove unbound ATP.

Read on Scintillation Counter.

Visualization: Pathways and Workflows
Diagram 1: The Profiling Decision Workflow
This diagram illustrates the critical decision-making process when handling fluorescent

scaffolds like aminoquinolines.

Candidate: 5-Bromoquinolin-2-amine Deriv.
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Yes

NanoBRET (Cellular)
(Acceptable Alternative)

Yes (Cellular)

Selectivity Profile Generation
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Click to download full resolution via product page

Caption: Decision tree for profiling quinoline-based inhibitors, prioritizing radiometric assays to

mitigate autofluorescence artifacts.

Diagram 2: The CMGC Kinase "Off-Target" Cluster
Visualizing the signaling overlap between the primary target (CK2) and common off-targets

(DYRK1A, CLK2) for this scaffold.

Aminoquinoline
Inhibitor

CK2 (Target)
Cell Survival

DYRK1A (Off-Target)
Neuronal Dev.

Cross-React

CLK2 (Off-Target)
mRNA Splicing

Cross-React

NF-κB / Akt
(Anti-Apoptosis)

Tau
Phosphorylation

Alternative
Splicing

Click to download full resolution via product page

Caption: The "CMGC Cluster" problem. Aminoquinolines targeting CK2 frequently exhibit cross-

reactivity with DYRK1A and CLK2 due to hinge homology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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